3-Methanesulfonylcyclobutan-1-ol
Overview
Description
3-Methanesulfonylcyclobutan-1-ol is an organic compound that belongs to the class of bicyclic compounds with a cyclobutan ring. It is a colorless, odorless, and stable solid that is soluble in both water and ethanol. The compound has a molecular weight of 150.2 .
Molecular Structure Analysis
The IUPAC name for this compound is (1s,3s)-3-(methylsulfonyl)cyclobutan-1-ol . The InChI code for the compound is 1S/C5H10O3S/c1-9(7,8)5-2-4(6)3-5/h4-6H,2-3H2,1H3/t4-,5+ .Physical and Chemical Properties Analysis
This compound is a powder that is stable and soluble in both water and ethanol. It has a molecular weight of 150.2 . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Electrochemical Battery Enhancement
- Research Insight : A study introduced (Trimethylsilyl)methanesulfonate, a derivative of 3-Methanesulfonylcyclobutan-1-ol, as an additive to improve the electrochemical performance of high-voltage batteries. This additive enhances interfacial stability and capacity retention in over-lithiated oxides (OLOs) batteries (Lim, Cho, Kim, & Yim, 2016).
Reaction Dynamics Study
- Research Insight : Another study focused on the reaction of methanesulfinic acid with hydroxyl radicals, producing methanesulfonyl radicals. This research contributes to understanding the chemical dynamics and product formation in reactions involving methanesulfinic acid (Flyunt, Makogon, Schuchmann, Asmus, & Sonntag, 2001).
Nanoparticle Measurement
- Research Insight : Sodium methanesulfonate, closely related to this compound, was used for effective density measurements of nanoparticles. This research contributes to calibration standards for aerosol mass spectrometers and estimating hygroscopic growth factors (Perraud, Smith, & Olfert, 2023).
Organic Chemistry and Catalysis
- Research Insight : A study on the use of methanesulfonic acid, related to this compound, in the electrophilic addition of olefins to benzene shows its potential as an environmentally benign catalyst. This highlights its use in more sustainable chemical processes (Luong et al., 2004).
Chemical Structure Analysis
- Research Insight : Detailed structural and vibrational analysis of ethyl methanesulfonate, a compound structurally similar to this compound, was conducted to understand its mutagenic and carcinogenic properties. This research contributes significantly to the field of molecular chemistry (Tuttolomondo et al., 2005).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound are H302, H315, H319, and H335 , which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation, respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
3-methylsulfonylcyclobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O3S/c1-9(7,8)5-2-4(6)3-5/h4-6H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJDWYQKQUEMFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CC(C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2092310-65-9, 1935420-21-5 |
Source
|
| Record name | rac-(1s,3s)-3-(methylsulfonyl)cyclobutanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-methanesulfonylcyclobutan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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